Cas no 2097891-57-9 (N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2097891-57-9
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5468174
• Update Time: 2025-05-20

N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C18H16N4O3S/c23-26(24,15-1-2-17-14(11-15)5-10-25-17)22-12-16-18(21-9-8-20-16)13-3-6-19-7-4-13/h1-4,6-9,11,22H,5,10,12H2
• InChI Key： HQEYWGXQZJDBQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCC1C(C2C=CN=CC=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 368.09431156 g/mol
• Monoisotopic Mass: 368.09431156 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102
• Molecular Weight: 368.4

Additional information on N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

N-{[3-(Pyridin-4-yl)Pyrazin-2-yl]Methyl}-2,3-Dihydro-1-Benzofuran-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No 2097891-57-9, known as N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and aromatic systems, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is characterized by a pyridine ring (pyridin-4-yl), a pyrazine ring (pyrazin-2-yl), and a benzofuran moiety (2,3-dihydrobenzofuran). These structural elements are interconnected through a sulfonamide group, which plays a critical role in modulating the compound's pharmacokinetic properties. Recent studies have highlighted the importance of sulfonamides in enhancing the bioavailability and stability of therapeutic agents, making this compound particularly interesting for researchers in the pharmaceutical industry.

One of the key features of N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydrobenzofuran-sulfonamide is its ability to interact with specific biological targets. For instance, the pyridine and pyrazine rings contribute to the molecule's aromaticity and electron-withdrawing properties, which are essential for binding to protein receptors or enzymes. This interaction has been shown to exhibit potential anti-inflammatory and anti-cancer activities in preclinical models. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high accuracy, further validating its therapeutic potential.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the benzofuran core is particularly challenging due to its sensitivity to oxidation and reduction conditions. However, recent breakthroughs in asymmetric catalysis have provided novel pathways for synthesizing enantioselective derivatives of this compound, opening new avenues for stereochemical optimization.

In terms of applications, N-{[3-(pyridin-4-yL)pyrazin-L-methyl}-L-benzofuran-sulfonamide has been explored as a lead compound in drug discovery programs targeting chronic inflammatory diseases and cancer. Its unique combination of structural motifs allows it to modulate multiple signaling pathways simultaneously, thereby enhancing its efficacy while minimizing off-target effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulatory guidelines to minimize its ecological footprint. Researchers are actively investigating greener synthetic routes that utilize renewable feedstocks and energy-efficient processes. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across all industries.

In conclusion, N-{[3-(pyridin-L-yL)pyrazin-L-methyl}-L-benzofuran-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its intricate structure, coupled with its promising biological activities, positions it as a valuable tool in the development of next-generation therapeutics. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in addressing unmet medical needs worldwide.